1-Amino-6-methoxyindane-1-carboxylic acid

• IUPAC Name: 1-amino-6-methoxy-2,3-dihydroindene-1-carboxylic acid
• InChI: InChI=1S/C11H13NO3/c1-15-8-3-2-7-4-5-11(12,10(13)14)9(7)6-8/h2-3,6H,4-5,12H2,1H3,(H,13,14)
• InChI Key: ZSKVMVJFMMYAHL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(CCC2(C(=O)O)N)C=C1
• Molecular Formula: C11H13NO3
• Molecular Weight: 207.23 g/mol

Description

1-Amino-6-methoxyindane-1-carboxylic acid, also known as AMICA, is an organic compound with a molecular structure consisting of a six-member ring with a carboxylic acid group attached. It is a member of the class of compounds known as cyclic amines, and has been investigated for its potential uses in a variety of applications, including as a pharmaceutical, a food additive, and a laboratory reagent.

Scientific Research Applications

1-Amino-6-methoxyindane-1-carboxylic acid has been studied for its potential applications in a variety of scientific research areas. It has been used as a probe to study the structure and function of proteins, as well as to study the effects of various drugs on the human body. It has also been used in the synthesis of polymers and in the study of the structure and properties of polymers. Furthermore, 1-Amino-6-methoxyindane-1-carboxylic acid has been studied for its potential use in the synthesis of drugs and other pharmaceutical agents.

Mechanism of Action

The mechanism of action of 1-Amino-6-methoxyindane-1-carboxylic acid is not fully understood, but it is believed to act as a reversible inhibitor of the enzyme dihydrofolate reductase (DHFR). This enzyme is involved in the metabolism of folates, which are essential for the production of DNA, RNA, and other cellular components. By inhibiting DHFR, 1-Amino-6-methoxyindane-1-carboxylic acid may be able to reduce the amount of folates available to the cell, which could lead to a decrease in cell growth and proliferation.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-Amino-6-methoxyindane-1-carboxylic acid are not well understood. However, it has been reported to have an inhibitory effect on the enzyme dihydrofolate reductase, which is involved in the metabolism of folates. In addition, 1-Amino-6-methoxyindane-1-carboxylic acid has been found to be an effective inhibitor of the enzyme 5-alpha-reductase, which is involved in the metabolism of testosterone. This could lead to a decrease in testosterone levels in the body, which could have a variety of effects on the body.

Advantages and Limitations for Lab Experiments

The use of 1-Amino-6-methoxyindane-1-carboxylic acid in laboratory experiments has a number of advantages. It is relatively inexpensive and can be easily synthesized in the lab. In addition, it is a stable compound, meaning that it can be stored and used over long periods of time without degradation. However, it is important to note that 1-Amino-6-methoxyindane-1-carboxylic acid is a relatively new compound, and its effects on the human body are not fully understood. Therefore, it is important to use caution when using this compound in laboratory experiments.

Future Directions

Given the potential applications of 1-Amino-6-methoxyindane-1-carboxylic acid, there are a number of potential future directions for research. One possible direction is to further investigate the effects of 1-Amino-6-methoxyindane-1-carboxylic acid on the body, including its potential effects on the metabolism of folates and testosterone. In addition, 1-Amino-6-methoxyindane-1-carboxylic acid could be further studied for its potential applications in the synthesis of drugs and other pharmaceutical agents. Furthermore, 1-Amino-6-methoxyindane-1-carboxylic acid could be studied for its potential use as a food additive or as a laboratory reagent for other types of experiments.

Synthesis Methods

Synthesis of 1-Amino-6-methoxyindane-1-carboxylic acid is achieved by the reaction of aryl amines with aryl bromides, followed by hydrolysis of the resulting amide. This method has been reported to yield high yields of pure 1-Amino-6-methoxyindane-1-carboxylic acid, with a purity of over 99%. The reaction is typically carried out in the presence of an acid catalyst, such as hydrochloric acid, and is best performed at low temperatures to prevent side reactions.